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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol
CAS No.: 54352-39-5
Cat. No.: B1227284
Get Quote
. J

Chemical Identifiers, Synthesis, and Pharmacological Applications[1][2]

Executive Summary

This technical guide addresses the chemical identity, synthesis, and pharmacological profile of
Homomenthol.[2] It is critical to address an immediate nomenclature paradox: while the prefix
"homo-" in IUPAC nomenclature typically denotes the addition of a methylene group (

) to a parent structure (implying a C11 homolog of the C10 menthol), in industrial and
pharmaceutical contexts, "Homomenthol" is the established trade name for 3,3,5-
Trimethylcyclohexanol (C9H180).[2]

This guide focuses on the commercially and pharmaceutically relevant 3,3,5-
Trimethylcyclohexanol (CAS 116-02-9), a structural analog of menthol used as a cooling agent
and a key precursor in the synthesis of the vasodilator Cyclandelate.[1][2][3]

Part 1: Chemical Identity & Nomenclature

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1227284#bc-rfq
https://www.somu-group.com/3-3-5-trimethylcyclohexanol-4393240.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylcyclohexanol
https://www.somu-group.com/3-3-5-trimethylcyclohexanol-4393240.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylcyclohexanol
https://en.wikipedia.org/wiki/3,3,5-Trimethylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The ambiguity of "Homomenthol" requires precise definition. Unlike (-)-Menthol (5-methyl-2-
propan-2-ylcyclohexan-1-ol), Homomenthol lacks the isopropyl group, replacing it with a gem-
dimethyl arrangement.[2]

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value Notes

Trade name; often implies the

Common Name Homomenthol commercial mixture of isomers.

[1](2]

Preferred IUPAC Name (PIN).

IUPAC Name 3,3,5-Trimethylcyclohexan-1-ol
[21[3]
] General entry for the isomer
CAS Number (Mix) 116-02-9 )
mixture.[1][2]
o (1S,55)-3,3,5-
CAS (cis-isomer) 933-48-2 ]
trimethylcyclohexanol
. (1R,5S)-3,3,5-
CAS (trans-isomer) 767-54-4

trimethylcyclohexanol

Molecular Weight: 142.24
Molecular Formula

g/mol
SMILES CClcc(cc(crc)e)o
o Cyclandelate precursor, Used in vasodilators and
Key Applications ) ) N
Fragrance, TRPM8 Agonist cooling compositions.[2][3]

Stereochemical Configuration

Homomenthol exists primarily as a mixture of cis and trans isomers.[2] The cis isomer (hydroxyl
group axial or equatorial depending on ring flip, but typically defined relative to the 5-methyl
group) and trans isomer exhibit distinct thermodynamic stabilities.[2]

e Trans-isomer: Generally more thermodynamically stable.[2]

o Cis-isomer: Often the kinetic product in specific hydrogenation conditions.[2]
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Part 2: Synthesis & Production Protocols

The industrial production of Homomenthol relies on the catalytic hydrogenation of Isophorone
(3,5,5-Trimethyl-2-cyclohexen-1-one).[2] This process is chemically significant because it
requires the reduction of both the alkene (

) and the ketone (
) functionalities.[2]

Reaction Logic (Causality)

We utilize Ruthenium (Ru) based catalysts rather than standard Nickel (Raney Ni) for this
protocol.[2]

e Reasoning: Ruthenium offers higher diastereoselectivity and operates effectively at lower
temperatures compared to Copper-Chromite catalysts, minimizing the formation of
completely deoxygenated byproducts (trimethylcyclohexane).[2]

Experimental Protocol: High-Pressure Hydrogenation of
Isophorone

Safety Warning:This protocol involves high-pressure hydrogen gas (flammable/explosive) and
pyrophoric catalysts.[2] Conduct only in a rated autoclave.

Materials:

Precursor: Isophorone (CAS 78-59-1)[2]

Catalyst: 5% Ruthenium on Activated Carbon (Ru/C)[2]

Solvent: Solvent-free (Neat) or Isopropanol[2]

Hydrogen Gas (

)I2]

Step-by-Step Workflow:
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o Catalyst Loading: Charge the high-pressure autoclave with Isophorone and 0.5 wt% of the
Ru/C catalyst.[2]

o Note: If using a solvent, maintain a 20% w/v concentration.[2] Neat reactions are preferred
for industrial throughput.[2]

e Purging: Seal the reactor. Purge three times with Nitrogen (

) to remove oxygen, then three times with Hydrogen (
)[2]

e Pressurization: Pressurize the reactor to 30-50 bar with

e Reaction: Heat the mixture to 120°C under vigorous stirring (1000 RPM).

o Mechanism:[2][4][5][6][7] The C=C bond reduces first (kinetic control) to form
Dihydroisophorone (3,3,5-Trimethylcyclohexanone), followed by the reduction of the C=0
bond to the alcohol.[2]

e Monitoring: Monitor

uptake. Reaction is complete when uptake plateaus (approx. 2-4 hours).[2]

o Work-up: Cool to room temperature. Vent excess

. Filter the catalyst (recyclable).[2]

 Purification: The crude filtrate contains a mix of cis/trans homomenthol.[2] Isolate via
fractional distillation (bp 198°C).[2]

Visualization: Synthesis Pathway

The following diagram illustrates the stepwise reduction from Isophorone to Homomenthol.
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Reaction Conditions

Pressure: 30-50 bal
Catalyst: 5% Ru/C

+ H2 (Cat: Ru/C) n n + H2 (Cat: Ru/C)
Isophorone Step 1: Alkene Reduction |~ Dihydroisophorone Step 2: Ketone Reduction Homomenthol
(C9H140) (Intermediate Ketone) (3,3,5-Trimethylcyclohexanol)

i

Temp: 120°C )|
r

i

i

Click to download full resolution via product page

Figure 1: Stepwise catalytic hydrogenation of Isophorone to Homomenthol.

Part 3: Pharmacological Applications (TRPM8
Agonism)

Homomenthol acts as a cooling agent by interacting with the TRPM8 (Transient Receptor
Potential Melastatin 8) ion channel, the primary molecular transducer of cold sensation in the
somatosensory system.[2][4][5]

Mechanism of Action

Unlike Menthol, which has high affinity for the TRPMS8 voltage-gated sensor, Homomenthol
exhibits a modified binding profile due to the lack of the isopropyl "anchor” group.[2]

¢ Binding: Homomenthol binds to the transmembrane domain (S1-S4) of the TRPM8 channel.

[2]

» Gating: Binding stabilizes the open state of the channel, shifting the voltage-activation curve
toward physiological potentials.[2]

 Influx: This allows non-selective cation influx (

).[2]
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o Depolarization: The influx depolarizes the sensory neuron, triggering an action potential
interpreted by the CNS as "cold."[2]

Comparative Efficacy: Homomenthol is generally considered to have a lower cooling intensity
than (-)-Menthol but possesses a different odor profile (less minty, more
chemical/camphoraceous), making it useful in specific formulations where the strong mint odor
is undesirable.[2]

Visualization: TRPMS8 Signaling Pathway
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Figure 2: Signal transduction pathway for Homomenthol-induced TRPM8 activation.[2]
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Part 4: Analytical Characterization

To validate the synthesis of Homomenthol, the following analytical parameters are standard.

Gas Chromatography-Mass Spectrometry (GC-MS)[2]

e Column: HP-5MS or equivalent non-polar column.[2]
o Fragmentation Pattern (El, 70eV):
o Molecular lon:[2][4][7]
142 (often weak).[2]
o Base Peak: Look for characteristic fragmentation of the trimethylcyclohexane ring.[2]

o Differentiation: Cis and Trans isomers will have distinct retention times (Trans usually
elutes earlier on non-polar columns due to lower boiling point/polarity interaction).[2]

NMR Spectroscopy ( NMR, 400 MHz, )

o Key Signal: The carbinol proton (

) is the diagnostic handle.[2]

o Axial Proton (Trans-alcohol): Appears as a broad multiplet (tt or similar) at
3.5-4.0 ppm with large coupling constants (
Hz).[2]

o Equatorial Proton (Cis-alcohol): Appears as a narrower multiplet at

3.9-4.2 ppm with smaller coupling constants (

Hz).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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